Cas no 51867-17-5 (6-methyl-9,10-didehydroergoline)

• Product Name: 6-methyl-9,10-didehydroergoline
• CAS No: 51867-17-5
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• CID: 1574936
• PubChem ID: 191210
• Update Time: 2025-04-21

6-methyl-9,10-didehydroergoline Chemical and Physical Properties

Names and Identifiers

• 6-methyl-9,10-didehydroergoline
• 9,10-Didehydro-6-methylergoline
• 51867-17-5
• SCHEMBL11386484
• DTXSID00966197
• Descarboxylysergic acid

• Inchi： 1S/C15H16N2/c1-17-7-3-5-11-12-4-2-6-13-15(12)10(9-16-13)8-14(11)17/h2,4-6,9,14,16H,3,7-8H2,1H3/t14-/m1/s1
• InChI Key： AHFZNJIKXMBLTJ-CQSZACIVSA-N
• SMILES： N1(C)CCC=C2C3C=CC=C4C=3C(=CN4)C[C@@H]12

Computed Properties

• Exact Mass: 224.13148
• Monoisotopic Mass: 224.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 19Ų

Experimental Properties

• PSA: 19.03